Cas no 136080-71-2 (2,1,3-Benzoxadiazole-5-ethanol)

• Product Name: 2,1,3-Benzoxadiazole-5-ethanol
• CAS No: 136080-71-2
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 901021
• PubChem ID: 15026086
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole-5-ethanol Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-5-ethanol
• 2-(2,1,3-benzoxadiazol-5-yl)ethanol

• Inchi： 1S/C8H8N2O2/c11-4-3-6-1-2-7-8(5-6)10-12-9-7/h1-2,5,11H,3-4H2
• InChI Key： KMVJWUAQQDKTAX-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC(=CC2=N1)CCO

Computed Properties

• Exact Mass: 164.05864
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• PSA: 59.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles